Cas no 109489-32-9 (Azabenzopyrene)

• Product Name: Azabenzopyrene
• CAS No: 109489-32-9
• MF: C₁₉H₁₁N
• MW: 253.297344446182
• CID: 170488
• PubChem ID: 154881
• Update Time: 2025-04-19

Azabenzopyrene Chemical and Physical Properties

Names and Identifiers

• Azabenzopyrene
• 6-AZABENZO[A]PYRENE
• SCHEMBL5476371
• DTXSID601031256
• 24930-41-4
• 6-Azabenzo(a)pyrene
• 109489-32-9
• CCRIS 5254

• Inchi： 1S/C19H11N/c1-2-7-16-14(6-1)15-10-8-12-4-3-5-13-9-11-17(20-16)19(15)18(12)13/h1-11H
• InChI Key： NLJSQHIKRZBLKI-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2=CC=C3C=CC=C4C=CC=1C2=C34

Computed Properties

• Exact Mass: 253.08923
• Monoisotopic Mass: 253.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89